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Cat. No.: B13426403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VTP50469 fumarate is a potent and selective small molecule inhibitor of the Menin-MLL1

interaction, a critical dependency in certain subtypes of acute leukemia, particularly those with

MLL rearrangements (MLL-r) or NPM1 mutations.[1][2] By disrupting the Menin-MLL1 complex,

VTP50469 aims to reverse the aberrant gene expression program that drives leukemogenesis.

This document provides detailed protocols for the analysis of leukemia cells treated with

VTP50469 fumarate, with a focus on RNA sequencing (RNA-seq) to elucidate the compound's

effect on the transcriptome.

Quantitative Data Summary
The following tables summarize the in vitro efficacy of VTP50469 and its impact on gene

expression in various leukemia cell lines.

Table 1: VTP50469 IC50 Values in Leukemia Cell Lines
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Cell Line Leukemia Subtype IC50 (nM)

MOLM13 MLL-r AML 13[3][4][5]

MV4;11 MLL-r AML 17[3][4][5]

RS4;11 MLL-r ALL 25[3][4][5]

THP1 MLL-r AML 37[3][4][5]

NOMO1 MLL-r AML 30[3][4][5]

ML2 MLL-r AML 16[3][4][5]

EOL1 MLL-r AML 20[3][4][5]

KOPN8 MLL-r ALL 15[3][4][5]

HB11;19 MLL-r ALL 36[3][4][5]

SEMK2 MLL-r ALL 27[3][4][5]

Table 2: Gene Expression Changes in Leukemia Cell Lines Treated with VTP50469

Cell Line Treatment Duration

Number of Genes
with >2-fold
Decrease in
Expression

Key Downregulated
Genes

MOLM13 2 days 153
MEIS1, MEF2C,

JMJD1C, PBX3[6]

MOLM13 7 days 160
MEIS1, MEF2C,

JMJD1C, PBX3[6]

RS4;11 2 days 61
MEIS1, MEF2C,

JMJD1C, PBX3[6]

RS4;11 7 days 475
MEIS1, MEF2C,

JMJD1C, PBX3[6]

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of VTP50469 and the experimental

workflow for RNA-seq analysis.
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VTP50469 Mechanism of Action.

1. Leukemia Cell Culture
(e.g., MOLM13, RS4;11)

2. VTP50469 Fumarate
Treatment (2 & 7 days) 3. Total RNA Extraction 4. RNA-seq Library

Preparation
5. High-Throughput

Sequencing
6. Bioinformatic Analysis
(QC, Alignment, DEGs) 7. Biological Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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